Cas no 1799412-31-9 (1-(5-Bromo-3-fluoropyridin-2-yl)ethanol)

• Product Name: 1-(5-Bromo-3-fluoropyridin-2-yl)ethanol
• CAS No: 1799412-31-9
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• MDL: MFCD28166262
• CID: 4727653
• Update Time: 2025-11-06

1-(5-Bromo-3-fluoropyridin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-3-fluoropyridin-2-yl)ethanol
• 1-(5-bromo-3-fluoropyridin-2-yl)ethan-1-ol
• 1-(5-Bromo-3-fluoro-pyridin-2-yl)-ethanol

• MDL： MFCD28166262
• Inchi： 1S/C7H7BrFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-4,11H,1H3
• InChI Key： BCODOZHTQYYODW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 1-(5-Bromo-3-fluoropyridin-2-yl)ethanol

Comprehensive Overview of 1-(5-Bromo-3-fluoropyridin-2-yl)ethanol (CAS No. 1799412-31-9)

1-(5-Bromo-3-fluoropyridin-2-yl)ethanol is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1799412-31-9, this compound is part of the pyridine derivatives family, which is widely recognized for its versatility in drug discovery and material science. Researchers and industry professionals frequently search for "5-Bromo-3-fluoropyridin-2-yl ethanol applications" or "CAS 1799412-31-9 synthesis methods," highlighting its growing relevance in modern chemistry.

The molecular structure of 1-(5-Bromo-3-fluoropyridin-2-yl)ethanol features a bromine and fluorine substituent on the pyridine ring, which enhances its reactivity and potential as a building block for more complex molecules. This characteristic makes it a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals. Recent trends in "green chemistry" and "sustainable synthesis" have further increased interest in optimizing the production processes for such compounds, ensuring minimal environmental impact.

One of the key advantages of 1-(5-Bromo-3-fluoropyridin-2-yl)ethanol is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These reactions are often searched in conjunction with "pyridine derivatives in drug design" or "halogenated pyridine intermediates," reflecting the compound's role in cutting-edge research. Additionally, its potential applications in "bioconjugation" and "proteomics" are areas of active exploration, aligning with the rising demand for targeted therapies and diagnostic tools.

From a commercial perspective, the demand for CAS 1799412-31-9 is driven by its utility in developing novel agrochemicals and crop protection agents. With the global focus on "precision agriculture" and "sustainable pest control," this compound's derivatives are being investigated for their efficacy and environmental safety. Industry stakeholders often inquire about "supply chain stability for bromo-fluoropyridine compounds" or "scalable production techniques," underscoring its economic significance.

In summary, 1-(5-Bromo-3-fluoropyridin-2-yl)ethanol (CAS No. 1799412-31-9) represents a critical intermediate in both pharmaceutical and agrochemical industries. Its structural features and reactivity profile make it a subject of ongoing research, particularly in fields like "medicinal chemistry" and "green synthesis." As innovation continues to drive these sectors, the importance of such specialized compounds will only grow, solidifying their place in the future of science and technology.